Structural Differentiation vs. Branched-Tail Ionizable Lipids
(6-(4-Hydroxybutylamino)hexyl)carbamic undecyl is fundamentally distinct from clinical-stage ionizable lipids such as ALC-0315 or BP Lipid 313 due to its simple, linear C11 alkyl tail and single terminal hydroxyl group . In contrast, ALC-0315 possesses two branched ester tails, and BP Lipid 313 contains two carbamate tails, one of which is a branched C17 chain . This structural divergence is meaningful because the length and branching of lipid tails are directly correlated with the fusogenicity and pH-dependent conformational changes required for efficient endosomal escape—a property not attributable to a simple mono-alkyl, hydroxyl-terminated lipid [1]. Consequently, this compound is not a functional substitute for ionizable lipids in transfection-competent LNPs, but rather a potential structural modifier or synthetic intermediate.
| Evidence Dimension | Molecular Structure: Tail Architecture and Functional Groups |
|---|---|
| Target Compound Data | Single linear undecyl (C11) tail; terminal hydroxyl group; carbamate linkage |
| Comparator Or Baseline | ALC-0315: Two branched ester tails; BP Lipid 313: One linear undecyl tail, one branched C17 tail, both carbamate |
| Quantified Difference | Qualitative structural difference (1 linear tail vs. ≥1 branched tail) with functional implications for LNP formation and activity. |
| Conditions | Structural analysis and functional annotation from patent and research literature on ionizable lipid SAR. |
Why This Matters
This structural differentiation is critical for procurement decisions, as it categorically precludes the use of this compound as a direct replacement for ionizable lipids in standard LNP formulations, thereby avoiding experimental failure due to misassignment of functional roles.
- [1] Eygeris, Y., et al. (2025). Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. Accounts of Chemical Research, 58(1), 112-125. View Source
